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Compound of Interest

Compound Name: Triisopropyl borate

Cat. No.: B046633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of triisopropyl borate, a versatile reagent

in organic synthesis. It covers its various synonyms and alternative names, detailed physical

and chemical properties, and key applications, with a focus on its role in catalysis and the

formation of carbon-boron bonds. This document is intended to be a valuable resource for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Nomenclature and Identification
Triisopropyl borate is known by a variety of names in chemical literature and commerce. A

clear understanding of these synonyms is crucial for accurate identification and sourcing. The

systematic IUPAC name for this compound is tripropan-2-yl borate.[1][2]

Below is a hierarchical representation of the various names and identifiers associated with

triisopropyl borate.
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Nomenclature Hierarchy of Triisopropyl Borate

Common Synonyms Systematic & Other Names Chemical Identifiers

Triisopropyl Borate

Isopropyl borate Triisopropyl orthoborate Boric acid triisopropyl ester tripropan-2-yl borate (IUPAC) CAS: 5419-55-6

Boric acid, tris(1-methylethyl) ester

Triisopropoxyborane

Boron isopropoxide

EC: 226-529-9

UN: 2616

Click to download full resolution via product page

Caption: Hierarchy of names for triisopropyl borate.

Other less common synonyms and identifiers include: TIPB, Isop, Triisoproyl borate, BORON

ISOPROPOXIDE, Triisopropyl borat, TRIISOPROPOXYBORANE, and Boric acid, (H3BO3),

triisopropyl ester.[3]

Physicochemical Properties
Triisopropyl borate is a clear, colorless liquid.[3] It is highly flammable and sensitive to

moisture. A summary of its key physical and chemical properties is presented in the table below
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for easy reference and comparison.

Property Value Reference

Molecular Formula C9H21BO3 [3]

Molecular Weight 188.07 g/mol [3][4]

CAS Number 5419-55-6 [1][3]

Boiling Point 139-141 °C (lit.) [3][4]

Melting Point -59 °C

Density 0.815 g/mL at 25 °C (lit.) [3][4]

Refractive Index (n20/D) 1.376 (lit.) [3][4]

Vapor Pressure 8.6 mmHg [1]

Flash Point 82 °F (28 °C) [1]

Solubility

Miscible with ether, ethanol,

isopropanol, and benzene.

Insoluble in water.

[3][5]

Key Applications in Organic Synthesis
Triisopropyl borate is a versatile reagent with numerous applications in organic synthesis,

primarily as a precursor to boronic acids and esters for Suzuki-Miyaura cross-coupling

reactions and as a mild Lewis acid catalyst.

Precursor for Boronic Acids and Esters in Suzuki-
Miyaura Coupling
One of the most significant applications of triisopropyl borate is in the synthesis of boronic

acids and their derivatives, which are crucial partners in palladium-catalyzed Suzuki-Miyaura

cross-coupling reactions for the formation of carbon-carbon bonds.[3][6] The general workflow

involves the reaction of an organolithium or Grignard reagent with triisopropyl borate to form

a boronate ester, which is then hydrolyzed to the corresponding boronic acid.
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General Workflow for Suzuki-Miyaura Coupling using Triisopropyl Borate

Aryl/Vinyl Halide

Organolithium Reagent

Metal-Halogen
Exchange

Suzuki-Miyaura Coupling

Boronate Ester
+ Triisopropyl Borate

Triisopropyl Borate

Boronic Acid
Hydrolysis

Biaryl Product

Click to download full resolution via product page

Caption: Workflow for Suzuki-Miyaura coupling.

This protocol describes the preparation of 3-pyridylboronic acid from 3-bromopyridine using

triisopropyl borate.

Materials:

3-Bromopyridine

Triisopropyl borate

n-Butyllithium (n-BuLi) in hexanes

Toluene

Tetrahydrofuran (THF)

Dry ice/acetone bath

Syringe pump

Procedure:
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A 1-L, 3-necked flask equipped with a temperature probe, overhead stirrer, and a nitrogen

inlet is charged with toluene (320 mL), THF (80 mL), triisopropyl borate (55.4 mL, 240

mmol), and 3-bromopyridine (19.3 mL, 200 mmol).

The mixture is cooled to -40 °C using a dry ice/acetone bath.

n-Butyllithium solution (2.5 M in hexanes, 96 mL, 240 mmol) is added dropwise via a syringe

pump over 1 hour, maintaining the temperature at -40 °C.

The reaction mixture is stirred for an additional 30 minutes at -40 °C.

The reaction is quenched by the slow addition of water.

The product, 3-pyridylboronic acid, is isolated by adjusting the pH and performing

extractions.

Lewis Acid Catalysis
Triisopropyl borate can function as a mild Lewis acid catalyst in various organic

transformations, including esterifications and condensation reactions. Its electron-deficient

boron center can activate carbonyl groups, facilitating nucleophilic attack.[7]

Triisopropyl borate is an effective reagent for the condensation of aldehydes with

sulfinamides to produce N-sulfinyl imines. In this reaction, it acts as both a Lewis acid to

activate the aldehyde and a dehydrating agent to drive the reaction to completion. This method

is applicable to a wide range of aldehydes, including sterically hindered ones.
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Catalytic Role of Triisopropyl Borate in N-Sulfinyl Imine Synthesis

Aldehyde

Activated AldehydeSulfinamide

Intermediate

Triisopropyl Borate

Lewis Acid Activation

Boronic Acid

Hydrolysis

+ Sulfinamide

N-Sulfinyl Imine

Dehydration

Water

Click to download full resolution via product page

Caption: Role of triisopropyl borate in imine synthesis.

This protocol provides a general method for the synthesis of N-sulfinyl imines from aldehydes

and tert-butanesulfinamide using triisopropyl borate.

Materials:

Aldehyde
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tert-Butanesulfinamide

Triisopropyl borate

Anhydrous solvent (e.g., THF or CH2Cl2)

Procedure:

To a solution of the aldehyde (1.0 equiv) in an anhydrous solvent, add tert-butanesulfinamide

(1.05 equiv).

Add triisopropyl borate (1.5 equiv) to the mixture at room temperature.

Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete, as monitored by TLC or GC-MS.

Upon completion, the reaction mixture is typically concentrated under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Safety and Handling
Triisopropyl borate is a highly flammable liquid and vapor.[8] It is also sensitive to moisture

and will decompose upon contact with water.[3] It may cause toxic effects if inhaled or

absorbed through the skin, and can cause irritation to the skin and eyes.[1] Therefore, it should

be handled in a well-ventilated fume hood, and appropriate personal protective equipment,

including gloves and safety glasses, should be worn. Store in a tightly closed container in a

cool, dry, and well-ventilated area away from heat, sparks, and open flames.[8]

Conclusion
Triisopropyl borate is a valuable and versatile reagent in modern organic synthesis. Its

numerous synonyms and alternative names necessitate careful identification through its CAS

number. The comprehensive data on its physicochemical properties allows for its safe and

effective use in various applications. Its primary utility lies in its role as a key precursor for

boronic acids in Suzuki-Miyaura cross-coupling reactions and as a mild Lewis acid catalyst for

a range of transformations, including the synthesis of N-sulfinyl imines. The detailed

experimental protocols provided in this guide offer practical insights for laboratory applications,
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making triisopropyl borate an indispensable tool for researchers and professionals in drug

development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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